Cas no 7014-14-4 (Acetonitrile, [(4-methylphenyl)azo][(4-methylphenyl)hydrazono]-)

• Product Name: Acetonitrile, [(4-methylphenyl)azo][(4-methylphenyl)hydrazono]-
• CAS No: 7014-14-4
• MF: C₁₆H₁₅N₅
• MW: 277.323802232742
• MDL: MFCD27978879
• CID: 547639
• PubChem ID: 13482019
• Update Time: 2025-04-19

Acetonitrile, [(4-methylphenyl)azo][(4-methylphenyl)hydrazono]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(4-methylphenyl)azo][(4-methylphenyl)hydrazono]-
• 2,2-bis[(4-methylphenyl)diazenyl]acetonitrile
• 3-Cyano-1,5-di-p-tolylformazan, 90
• 1,5-di(p-methylphenyl)-3-cyanoformazane
• 1,5-Di-p-tolyl-3-cyan-formazan
• 3-Cyano-1,5-di-p-tolylformazan

• MDL： MFCD27978879
• Inchi： 1S/C16H15N5/c1-12-3-7-14(8-4-12)18-20-16(11-17)21-19-15-9-5-13(2)6-10-15/h3-10,18H,1-2H3/b20-16+,21-19+
• InChI Key： OBGVMZLBOOGORA-WMPBZCDFSA-N
• SMILES： N(C1C=CC(C)=CC=1)/N=C(\C#N)/N=N/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 277.13300
• Monoisotopic Mass: 277.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 418.7±48.0 °C at 760 mmHg
• Flash Point: 207.0±29.6 °C
• PSA: 73.23000
• LogP: 5.02068
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Acetonitrile, [(4-methylphenyl)azo][(4-methylphenyl)hydrazono]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)